Cas no 2172086-08-5 (4-bromo-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid)

• Product Name: 4-bromo-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid
• CAS No: 2172086-08-5
• MF: C₂₇H₂₅BrN₂O₅
• MW: 537.401806592941
• CID: 5894076
• PubChem ID: 165550583
• Update Time: 2025-10-18

4-bromo-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid
• EN300-1483052
• 2172086-08-5
• 4-bromo-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]benzoic acid

• Inchi： 1S/C27H25BrN2O5/c1-16(25(31)30-24-14-17(28)10-11-22(24)26(32)33)12-13-29-27(34)35-15-23-20-8-4-2-6-18(20)19-7-3-5-9-21(19)23/h2-11,14,16,23H,12-13,15H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： CKIHXRFHNFBURS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)O)=C(C=1)NC(C(C)CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 536.09468g/mol
• Monoisotopic Mass: 536.09468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 105Ų

Additional information on 4-bromo-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid

Professional Introduction to 4-bromo-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic Acid (CAS No. 2172086-08-5)

4-bromo-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid, with the CAS number 2172086-08-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit potential therapeutic applications, particularly in the development of novel drugs targeting various biological pathways. The structural complexity of this molecule, characterized by its intricate arrangement of functional groups, makes it a subject of extensive research and development.

The molecular structure of 4-bromo-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid incorporates several key features that contribute to its unique chemical properties and biological activities. The presence of a bromine atom at the 4-position of the benzoic acid moiety enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the amino group is protected by a methoxycarbonyl (Moc) group, which is commonly used to prevent unwanted side reactions during synthetic processes. The incorporation of a fluorenylmethoxycarbonyl moiety further adds to the molecule's complexity and potentially influences its pharmacokinetic and pharmacodynamic properties.

In recent years, there has been growing interest in the development of small molecule inhibitors that target specific enzymes and receptors involved in disease pathways. The fluorenylmethoxycarbonyl group in this compound is particularly noteworthy, as it is often employed in peptide synthesis due to its stability and ease of removal under specific conditions. This feature makes 4-bromo-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid a promising candidate for further exploration in drug discovery programs.

The benzoic acid backbone provides a scaffold that is well-documented for its role in various biological processes. Modifications on this core structure have led to the discovery of numerous therapeutic agents with diverse applications, including anti-inflammatory, analgesic, and anticancer drugs. The specific substitution pattern in 4-bromo-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid suggests potential interactions with biological targets that could be exploited for therapeutic benefit.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like this one. These computational tools have been instrumental in guiding synthetic efforts and optimizing lead compounds for clinical development. The use of high-throughput screening (HTS) technologies has further accelerated the process by allowing rapid evaluation of large libraries of compounds for biological activity.

The synthesis of 4-bromo-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The bromination step at the 4-position of benzoic acid is particularly critical, as it determines the reactivity of the molecule in subsequent synthetic transformations. The protection and deprotection of the amino group are also crucial steps that must be carefully controlled to avoid unwanted side reactions.

In conclusion, 4-bromo-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid (CAS No. 2172086-08-5) represents a significant advancement in pharmaceutical chemistry. Its complex structure and functional groups make it a versatile building block for the development of novel therapeutic agents. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in addressing unmet medical needs.